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Compound of Interest |

(4-
Compound Name: Bromophenylethynyl)trimethylsilan

e

Cat. No.: B099203

Essential Safety & Handling Guide: (4-
Bromophenylethynyl)trimethylsilane

This guide provides immediate, essential safety protocols and logistical information for handling
(4-Bromophenylethynyl)trimethylsilane (CAS No. 16116-78-2). The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

(4-Bromophenylethynyl)trimethylsilane is classified as a hazardous substance that requires
careful handling. Based on GHS classifications, it is known to cause skin and serious eye
irritation.[1] Adherence to proper PPE protocols is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye & Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield is
recommended when handling

larger quantities.

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile). A standard
laboratory coat must be worn
and fully buttoned.

Prevents direct contact that

leads to skin irritation.[1][2]

Hand Protection

Chemical-impermeable gloves.

To avoid skin contact.[2]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[2][3] If vapors or aerosols are
generated, a respirator may be

required.

Avoids inhalation of potentially

irritating vapors.[2][3]

Chemical Properties and Safety Data

Understanding the chemical's properties is crucial for safe handling and storage.

Table 2: Physicochemical & Safety Data
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Property Value Source
Molecular Formula C11H13BrSi PubChem[1]
Molecular Weight 253.21 g/mol PubChem[1]
Appearance White solid ChemicalBook[4]
Melting Point 61-63 °C ChemicalBook[4]
Flash Point At or above 93.3 °C (200 °F) ChemicalBook[2]

Store in a cool, dry, and well-
Storage ventilated place. Keep ChemicalBook[2]

container tightly closed.[2][3]

Operational Plans
Standard Handling Protocol

Following a systematic workflow minimizes risks during the handling of (4-
Bromophenylethynyl)trimethylsilane. The diagram below outlines the required step-by-step
procedure.
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Workflow for Handling (4-Bromophenylethynyl)trimethylsilane
Preparation

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Fume Hood

3. Assemble Materials

4. Weigh Compound
in Fume Hood

5. Perform Transfer/Reaction
(Use non-sparking tools)

Cleanup & Disposal

Click to download full resolution via product page

Caption: Standard operating procedure for handling the chemical.
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Emergency Response Plan

In case of accidental exposure, immediate and appropriate action is critical.

Emergency Response for Accidental Exposure

Exposure Event

;nergency Responie for Acciental Exposure\'

e Emergenoy Response for Accidental Expo§ure S~

a Q N
Immediately wash with plenty Rinse cautiously with water for several Clean mouth with water and drink
. h Move person to fresh air.
of water for at least 15 minutes. minutes. Remove contact lenses if present plenty of water afterwards.

If not breathing, give artificial respiration.

Remove contaminated clothing. and easy to do. Continue rinsing. Seek medical attention if symptoms occur.

Seek medical attention if irritation persists. Seek immediate medical attention.

Do NOT induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
ensure laboratory safety.

Spill Cleanup:

e Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-
ventilated.[2]

» Contain Spill: Use inert absorbent material to contain the spill.
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o Collect Waste: Carefully collect the absorbed material and any contaminated soil or surfaces
into a suitable, closed container for disposal.[2] Use spark-proof tools.[2]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

Disposal Plan:

» All waste material, including empty containers and contaminated absorbents, must be
treated as hazardous waste.

o Dispose of contents and containers in accordance with local, state, and federal regulations.
Do not let the chemical enter drains.[2]

e Waste should be collected in clearly labeled, sealed containers and handled by trained
personnel or a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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